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Compound of Interest

Compound Name: Arvenin Il

Cat. No.: B12393540

Disclaimer: The complete biosynthetic pathway of Arvenin Il has not been experimentally
elucidated to date. This guide presents a putative pathway based on the well-characterized
biosynthesis of structurally related triterpenoid saponins, particularly cucurbitacins. Arvenin Il
is classified as a triterpenoid saponin, and its aglycone is a derivative of the cucurbitane
skeleton.

Introduction to Arvenin Il

Arvenin Il is a naturally occurring triterpenoid saponin found in plants such as those from the
Cucurbitaceae family.[1][2] Triterpenoid saponins are a large and structurally diverse class of
plant secondary metabolites with a wide range of biological activities. Arvenin Il, like other
cucurbitacins, is of interest to researchers for its potential pharmacological properties. This
document provides a detailed overview of the proposed biosynthetic route to Arvenin I,
drawing parallels with the known biosynthesis of cucurbitacins.

Table 1: Chemical Properties of Arvenin Il
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Property Value Source
Molecular Formula C3sHs8013 --INVALID-LINK--
Molecular Weight 722.9 g/mol --INVALID-LINK--

[(6R)-6-hydroxy-6-
[(2S,8S,9R,10R,13R,14S,16R,
17R)-16-hydroxy-4,4,9,13,14-
pentamethyl-3,11-dioxo-2-
[(2S,3R,4S,5S,6R)-3,4,5-
trihnydroxy-6-

IUPAC Name --INVALID-LINK--
(hydroxymethyl)oxan-2-ylJoxy-
2,7,8,10,12,15,16,17-
octahydro-1H-
cyclopenta[a]phenanthren-17-
yl]-2-methyl-5-oxoheptan-2-yl]

acetate

Chemical Class Triterpenoid Saponin --INVALID-LINK--

Proposed Biosynthetic Pathway of Arvenin Il

The biosynthesis of triterpenoid saponins is a complex process that can be divided into three
main stages:

o Formation of the Triterpenoid Skeleton: Synthesis of the 30-carbon precursor, 2,3-
oxidosqualene, and its cyclization to form the characteristic polycyclic structure.

 Tailoring of the Aglycone: A series of oxidative modifications to the triterpenoid skeleton,
catalyzed primarily by cytochrome P450 monooxygenases (CYP450s).

e Glycosylation: Attachment of sugar moieties to the aglycone, catalyzed by UDP-dependent
glycosyltransferases (UGTS).

The biosynthesis of Arvenin Il is proposed to originate from the cyclization of 2,3-
oxidosqualene to form cucurbitadienol, the foundational skeleton of cucurbitacins. This reaction
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is catalyzed by a specific oxidosqualene cyclase (OSC), cucurbitadienol synthase. This step
represents a key branch point from the biosynthesis of primary metabolites like sterols.
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Mevalonate (MVA) Pathway (Cytosol) Triterpenoid Backbone Formation
Acetyl-CoA PP GPP FPP
GPP Synthase FPP Synthase Squalene Synthase
A A A
Mevalonate Geranyl Pyrophosphate (GPP) Farnesyl Pyrophosphate (FPP) Squalene
Squalene Epoxidase
A A
Isopentenyl Pyrophosphate (IPP) 2,3-Oxidosqualene
Cucurbitadienol Synthase (OSC)
Cucurbitane Skeleton Formation
A A
Dimethylallyl Pyrophosphate (DMAPP) Cucurbitadienol
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12393540#arvenin-ii-biosynthetic-pathway]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States
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